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This technical guide provides a comprehensive overview of the Thioredoxin Related
Transmembrane Protein 1 (TMX1) gene, its encoded protein, and its role in cellular physiology.
This document details the gene's nomenclature and aliases, explores its multifaceted functions
in protein folding and calcium homeostasis, and presents key experimental methodologies for
its study.

TMX1 Gene and Protein Nomenclature

The TMX1 gene, located on chromosome 14g22.1, is officially designated as "thioredoxin
related transmembrane protein 1" by the HUGO Gene Nomenclature Committee (HGNC).[1][2]
[3] Over the years, it has been referred to by several aliases and previous names in scientific
literature. A consolidated list of these identifiers is provided in Table 1 for clarity and cross-
referencing.
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Identifier Type Identifier Source

Official Symbol TMX1 HGNCJ3]

o thioredoxin related
Official Full Name ) HGNCI[1][3]
transmembrane protein 1

Aliases TMX GeneCards[4], UniProt[5]
TXNDC GeneCards[4], UniProt[5]
TXNDC1 GeneCards[4], UniProt[5]

PDIA11 (Protein Disulfide

Isomerase Family A, Member GeneCards[4]

11)

Previous HGNC Symbols TXNDC, TXNDC1 GeneCards[4]
NCBI Gene ID 81542 NCBI[6]
Ensembl ID ENSG00000139921 Ensembl[4]
UniProtKB ID Q9H3N1 UniProt[5]

The TMX1 Protein: Structure and Function

TMX1 is a member of the protein disulfide isomerase (PDI) family, a group of oxidoreductases
primarily residing in the endoplasmic reticulum (ER) that are crucial for protein folding and
quality control.[1][4] Structurally, TMX1 is a type | transmembrane protein, featuring an N-
terminal thioredoxin-like domain located in the ER lumen and a C-terminal cytosolic tail.[7]

The primary functions of TMX1 are centered around its redox activity and its strategic
localization within the cell.

Role in Protein Folding and ER-Associated Degradation
(ERAD)

As a thiol oxidoreductase, TMX1 plays a critical role in the formation, isomerization, and
reduction of disulfide bonds in newly synthesized polypeptides within the ER. This activity is
essential for the proper folding and maturation of a subset of proteins, particularly those with
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transmembrane domains.[1] TMX1 has been shown to preferentially interact with membrane-
tethered proteins, suggesting a specialized role in the quality control of this class of
polypeptides.[1] Furthermore, TMX1 is implicated in the ER-associated degradation (ERAD)
pathway, where it is involved in the clearance of misfolded membrane-associated proteins.[8]

Regulation of ER-Mitochondria Calcium Flux

A significant and extensively studied function of TMX1 is its role as a modulator of calcium
(Ca?*) signaling between the ER and mitochondria. TMX1 is enriched at the mitochondria-
associated membranes (MAMSs), which are specialized contact sites between the ER and
mitochondria.[4] At these sites, TMX1 interacts with and inhibits the Sarco/Endoplasmic
Reticulum Ca?*-ATPase 2b (SERCA2b), a pump responsible for transporting Ca2* from the
cytosol into the ER lumen.[6][9]

This interaction is redox-dependent and is crucial for regulating the amount of Ca2* that is
transferred from the ER to the mitochondria, a process vital for mitochondrial bioenergetics and
the initiation of apoptosis.[4][6] Low levels of TMX1 lead to increased SERCA2b activity,
resulting in higher ER Ca?* stores and reduced Ca2* transfer to the mitochondria.[6] This can
shift cellular metabolism away from mitochondrial respiration and has been implicated in tumor
growth.[4][6]

TMX1 in Signhaling Pathways

The regulatory role of TMX1 in ER-mitochondria Ca2* flux is a key signaling function. The
following diagram illustrates the interaction between TMX1 and SERCA2b at the MAM and its
impact on intracellular calcium dynamics.
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TMX1-mediated regulation of SERCA2b at the MAM.

Quantitative Data on TMX1

Quantitative analysis of TMX1 expression provides valuable insights into its physiological roles.
While comprehensive absolute quantification across all human tissues is not readily available
in a single repository, data from various sources indicate its widespread expression.

Data Type Tissue/Cell Line Expression Level Source
MRNA Expression ) ) ] )
Urinary Bladder RPKM 15.6 Sino Biological[10]
(RNA-seq)
Colon RPKM 14.8 Sino Biological[10]
) ) Kidney, Liver, ) ) ) )
Protein Expression Highly Expressed Sino Biological[10]
Placenta, Lung
Relative ER Ca?*+ TMX1 Overexpressing  ~50% lower than )
Raturi et al., 2016[11]
Content Cells control
TMX1
30-70% higher than )
Knockdown/Knockout Raturi et al., 2016[11]
Cell control
ells

Key Experimental Protocols

Investigating the functions of TMX1 involves a range of molecular and cellular biology
techniques. Below are detailed methodologies for key experiments cited in the literature.

Co-Immunoprecipitation (Co-IP) to Detect TMX1-
SERCA2b Interaction

This protocol is adapted from studies demonstrating the physical interaction between TMX1
and SERCA2b.

Obijective: To determine if TMX1 and SERCAZ2b physically associate within the cell.
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Materials:

¢ Cell lines of interest (e.g., HeLa, A375P melanoma cells)

e Plasmids for tagged proteins (e.g., myc-tagged SERCA2b, FLAG-tagged TMX1)
o Transfection reagent

e Co-IP Lysis/Wash Buffer (e.g., 50 mM Tris-HCI pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-
40, with protease inhibitors)

e Antibodies: anti-myc tag (for IP), anti-FLAG tag (for detection), anti-TMX1, anti-SERCA2b
e Protein A/G magnetic beads

o SDS-PAGE and Western blotting reagents

Procedure:

e Cell Culture and Transfection: Culture cells to 70-80% confluency. Co-transfect cells with
plasmids encoding myc-SERCA2b and FLAG-TMX1 using a suitable transfection reagent.
Incubate for 24-48 hours.

o Cell Lysis: Wash cells with ice-cold PBS. Lyse cells in Co-IP lysis buffer on ice for 30
minutes. Scrape cells and transfer the lysate to a microcentrifuge tube.

 Clarification of Lysate: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet
cellular debris. Transfer the supernatant to a new tube.

e Immunoprecipitation:
o Pre-clear the lysate by incubating with protein A/G beads for 1 hour at 4°C on a rotator.

o Remove the beads and add the anti-myc antibody to the pre-cleared lysate. Incubate
overnight at 4°C with gentle rotation.

o Add fresh protein A/G beads and incubate for 2-4 hours at 4°C.
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e Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the
beads 3-5 times with Co-IP wash buffer.

o Elution: Elute the protein complexes from the beads by adding 2x Laemmli sample buffer
and boiling for 5-10 minutes.

o Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF
membrane, and probe with anti-FLAG or anti-TMX1 antibodies to detect the co-
immunoprecipitated TMX1.

CRISPRI/Cas9-Mediated Knockout of TMX1

This generalized protocol outlines the steps for generating a TMX1 knockout cell line.

Objective: To create a cell line lacking TMX1 expression to study its loss-of-function
phenotypes.

Materials:

o Cas9-expressing cell line or a plasmid encoding Cas9

¢ Plasmids encoding guide RNAs (gRNAs) targeting TMX1 exons
o Transfection reagent or electroporation system

e FACS or antibiotic selection for transfected cells

e Genomic DNA extraction kit

e PCR reagents for genotyping

» Antibodies for TMX1 for validation by Western blot

Procedure:

» gRNA Design and Cloning: Design two or more gRNAS targeting early exons of the TMX1
gene using online design tools. Clone the gRNA sequences into a suitable expression vector.

o Transfection: Transfect the Cas9 and gRNA plasmids into the target cell line.
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» Selection of Edited Cells: Select for transfected cells using antibiotic resistance or a
fluorescent reporter.

» Single-Cell Cloning: Isolate single cells into individual wells of a 96-well plate to generate

clonal populations.
e Screening for Knockouts:

o Genomic DNA Analysis: Extract genomic DNA from the clones. Perform PCR to amplify
the targeted region and sequence the PCR products to identify clones with frameshift-
inducing insertions or deletions (indels).

o Western Blot Analysis: Screen clones with confirmed indels for the absence of TMX1
protein expression by Western blotting.

» Expansion and Banking: Expand the validated TMX1 knockout clones and cryopreserve
them for future experiments.
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(Target TMX1 Exons)
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(Cas9 + gRNA Plasmids)
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Workflow for generating a TMX1 knockout cell line.

Measurement of ER Calcium Levels using Aequorin

This method allows for the quantification of luminal ER Ca?* concentrations.

Objective: To measure the steady-state Ca2* concentration within the ER and its dynamic

changes in response to stimuli.
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Materials:

e Cell lines (e.g., wild-type vs. TMX1 knockout)

e Plasmid encoding ER-targeted aequorin (erAEQ)

o Transfection reagent

o Coelenterazine (aequorin's luminogenic substrate)

e Luminometer

o Krebs-Ringer Buffer (KRB)

e Agonists to induce Ca?* release (e.g., histamine, ATP)
« Digitonin for cell permeabilization

Procedure:

o Transfection: Transfect cells with the erAEQ plasmid and culture for 24 hours.

e Aequorin Reconstitution: Incubate the transfected cells with coelenterazine in KRB for 1-2
hours at 37°C to reconstitute the active aequorin photoprotein.

¢ Measurement:
o Place the cells in a luminometer.

o Perfuse with KRB to establish a baseline luminescence signal, which corresponds to the
steady-state ER Ca?* level.

o Stimulate the cells with an agonist to induce Ca?* release from the ER, and record the
resulting change in luminescence.

» Calibration: At the end of the experiment, lyse the cells with digitonin in the presence of
saturating Ca?* to measure the total remaining aequorin luminescence. This value is used to
calibrate the experimental luminescence signals into Ca2* concentrations.
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This technical guide provides a foundational understanding of the TMX1 gene and its protein
product. For researchers and professionals in drug development, TMX1's involvement in critical
cellular processes such as protein quality control and calcium signaling makes it an intriguing
subject for further investigation and a potential therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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